Allyl alcohol

Specification

• Description: Allyl alcohol appears as a clear colorless liquid with a mustard-like odor. Flash point 70 °F. Very toxic by inhalation and ingestion. Less dense than water (7.1 lb / gal). Vapors are heavier than air. Prolonged exposure to low concentrations or short exposure to high concentrations may have adverse health effects from inhalation.; Allyl alcohol is a propenol in which the C=C bond connects C-2 and C-3. It is has been found in garlic (Allium sativum). Formerly used as a herbicide for the control of various grass and weed seeds. It has a role as an insecticide, a herbicide, an antibacterial agent, a fungicide and a plant metabolite. It is a primary allylic alcohol and a propenol.; Allyl alcohol is a natural product found in Bos taurus, Allium sativum, and Vitis vinifera with data available.
• CAS No.: 107-18-6
• Molecular Formula: C3H6O; C3H6O; CH2=CHCH2OH
• Molecular Weight: 58.08 g/mol
• IUPAC Name: prop-2-en-1-ol
• Standard InChI: InChI=1S/C3H6O/c1-2-3-4/h2,4H,1,3H2
• Standard InChI Key: XXROGKLTLUQVRX-UHFFFAOYSA-N
• SMILES: C=CCO
• Canonical SMILES: C=CCO
• Boiling Point: 206 °F at 760 mmHg (EPA, 1998); 96.9 °C; Azeotropic boiling point of 72.3% allyl alcohol and 27.7% water: 88.89 °C; 97.00 to 98.00 °C. @ 760.00 mm Hg; 97 °C; 205 °F
• Colorform: Colorless liquid; Mobile liquid
• Flash Point: 71.6 °F (EPA, 1998); 22 °C; 70 °F (21 °C) (closed cup); 90 °F (open cup); 70 °F (open cup); 75 °F (closed cup); 21 °C c.c.; 70 °F
• Melting Point: -200 °F (EPA, 1998); -129 °C; -200 °F